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Compound of Interest

Compound Name:
3',2,2-

TRIMETHYLPROPIOPHENONE

Cat. No.: B1316825 Get Quote

This document provides essential, step-by-step guidance for the safe handling and disposal of

3',2,2-trimethylpropiophenone in a laboratory setting. Adherence to these procedures is

critical for ensuring personnel safety, environmental compliance, and a secure research

environment. Chemical waste management is regulated by national and local authorities;

therefore, all laboratory personnel must be trained on these protocols.[1][2]

Immediate Safety and Handling
Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)

and wear the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE): Wear chemical safety goggles with side-shields,

chemical-resistant gloves, and a lab coat.[3]

Handling: All handling of 3',2,2-trimethylpropiophenone waste should occur in a well-

ventilated area, preferably within a chemical fume hood.[3][4] Keep the chemical away from

heat and sources of ignition.[5]

Spill Response: In the event of a spill, do not breathe vapors or aerosols. Evacuate the area

and ensure adequate ventilation.[1] Absorb the material with an inert, liquid-binding
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absorbent material such as Chemizorb®, sand, or diatomite.[1] Collect the contaminated

material and place it into a suitable, sealed container for disposal as hazardous waste.[1]

Step-by-Step Disposal Procedure
Treat all 3',2,2-trimethylpropiophenone waste as hazardous unless specifically confirmed

otherwise by your institution's Environmental Health & Safety (EHS) department. Improper

disposal, such as pouring it down the sink or placing it in the regular trash, is not permitted.[6]

Waste Characterization: 3',2,2-trimethylpropiophenone waste should be treated as

hazardous waste.[1] It is harmful if swallowed and causes skin and serious eye damage.[3]

Waste Segregation: Proper segregation is a critical first step.

Collect 3',2,2-trimethylpropiophenone waste in a dedicated container, separate from

other waste streams.[6][7]

Do Not Mix: Avoid mixing with incompatible materials, particularly strong oxidizing agents,

strong bases, and reducing agents.[1][5][8]

Containerization: Select an appropriate container for waste accumulation.

Material: Use a container that is compatible with the chemical waste.[7][9] The original

container can often be used.[9]

Condition: The container must be in good condition, free from leaks, and have a secure,

tightly closing cap.[9][10]

Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full

chemical name: "3',2,2-Trimethylpropiophenone".[7][9] Include the approximate

concentration and accumulation start date.

Storage:

Store waste containers in a designated satellite accumulation area near the point of

generation.[2]

Ensure the storage area is well-ventilated.[3]
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Keep containers closed at all times except when adding waste.[9][11]

Final Disposal:

Engage a Licensed Professional: The disposal of 3',2,2-trimethylpropiophenone must

be entrusted to a licensed waste disposal company.[1]

Institutional Procedures: Follow your institution's specific procedures for chemical waste

pickup. This typically involves submitting a hazardous material pickup request to the EHS

department.[9]

Container Preparation for Pickup: Ensure the outside of the container is clean and free of

contamination before pickup.

Quantitative Data from Safety Data Sheet
Property Value Source

GHS Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H318 (Causes serious eye

damage), H335 (May cause

respiratory irritation)

[3]

GHS Precautionary

Statements

P261, P264, P270, P271,

P280, P301+P317,

P302+P352, P304+P340,

P305+P354+P338, P317,

P319, P321, P330,

P332+P317, P362+P364,

P403+P233, P405, P501

[3]

Boiling Point 102 - 103 °C (at 5 hPa)

Density 1.077 g/cm³ (at 25 °C)
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Workflow for the Safe Disposal of 3',2,2-Trimethylpropiophenone Waste

Waste Generation
(3',2,2-Trimethylpropiophenone)

Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Characterize as
Hazardous Waste

Use a Designated, Labeled,
and Sealed Waste Container

Avoid Mixing with
Incompatible Chemicals
(e.g., Strong Oxidizers)

Store in a Secure
Satellite Accumulation Area

Arrange for Pickup by
Licensed Waste Disposal Contractor

(via EHS Department)

Document Waste Transfer

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3',2,2-Trimethylpropiophenone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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